4-chloro-N-ethylpyrimidin-2-amine

Specification

• CAS No.: 86575-65-7
• Molecular Formula: C6H8ClN3
• Molecular Weight: 157.6 g/mol
• IUPAC Name: 4-chloro-N-ethylpyrimidin-2-amine
• Standard InChI: InChI=1S/C6H8ClN3/c1-2-8-6-9-4-3-5(7)10-6/h3-4H,2H2,1H3,(H,8,9,10)
• Standard InChI Key: NLTLKKYLBRQLGL-UHFFFAOYSA-N
• SMILES: CCNC1=NC=CC(=N1)Cl
• Canonical SMILES: CCNC1=NC=CC(=N1)Cl

Introduction

4-Chloro-N-ethylpyrimidin-2-amine is a chemical compound with the CAS number 86575-65-7. It is used as a reactant in the synthesis of various pharmaceutical compounds, including analogs of sorafenib, which are selective CDK8 II inhibitors. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of drugs targeting specific biological pathways.

Safety Information

The safety data sheet (SDS) for 4-chloro-N-ethylpyrimidin-2-amine includes several hazard statements:

• Signal Word: Warning

• Pictogram(s): Exclamation Mark (Irritant)

• GHS Hazard Statements: H317 (Skin sensitization), H319 (Serious eye damage/eye irritation)

• Precautionary Statement Codes: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes).

Synthesis and Applications

4-Chloro-N-ethylpyrimidin-2-amine is involved in the synthesis of sorafenib analogs, which are used as selective CDK8 II inhibitors. CDK8 is a cyclin-dependent kinase that plays a role in transcriptional regulation and is implicated in various cancers. Inhibitors targeting CDK8 have shown promise in cancer therapy by modulating transcriptional processes.

Storage and Handling

To maintain the integrity of 4-chloro-N-ethylpyrimidin-2-amine, it should be stored in a cool, dry place, away from light and moisture. The recommended storage temperature is -20°C.